Cas no 2034418-86-3 (N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide
• CAS No: 2034418-86-3
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 6212066
• PubChem ID: 119103994
• Update Time: 2025-06-15

N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide
• N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(1-phenylethyl)oxalamide
• AKOS026696922
• N-[2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1-phenylethyl)ethanediamide
• 2034418-86-3
• F6556-1907
• N-[2-(1-methylindol-5-yl)ethyl]-N'-(1-phenylethyl)oxamide

• Inchi： 1S/C21H23N3O2/c1-15(17-6-4-3-5-7-17)23-21(26)20(25)22-12-10-16-8-9-19-18(14-16)11-13-24(19)2/h3-9,11,13-15H,10,12H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： GOUMUKQEGHSTBO-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)C1C=CC=CC=1)=O)NCCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1Ų

Additional information on N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide

Comprehensive Analysis of N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 2034418-86-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 2034418-86-3) has garnered significant attention due to its unique structural properties and potential applications. This diamide derivative, characterized by its indole and phenyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The compound's CAS number 2034418-86-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. The presence of both 1-methyl-1H-indol-5-yl and 1-phenylethyl groups in its structure contributes to its lipophilicity, which is a key factor in its pharmacokinetic properties. Researchers are particularly intrigued by its potential to modulate specific enzymatic pathways, given the prevalence of indole-based compounds in medicinal chemistry. Recent studies highlight the growing demand for small-molecule modulators, and this compound fits into the broader trend of targeting protein-protein interactions.

From a synthetic chemistry perspective, the preparation of N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide involves multi-step organic transformations, including amide bond formation and functional group manipulations. The compound's purity and stability are crucial for its application in high-throughput screening assays, a topic frequently searched by professionals in the pharmaceutical industry. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models increasingly predict their binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

Another area of relevance is the compound's potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. The indole scaffold is known to interact with neurotransmitter systems, and modifications to its structure, as seen in this diamide, could yield novel therapeutics for conditions like Alzheimer's or Parkinson's disease. Discussions on platforms like PubMed and ResearchGate often focus on the need for blood-brain barrier permeable compounds, and this molecule's properties align with such requirements.

In addition to its biomedical applications, CAS No. 2034418-86-3 is also of interest in material science. The phenyl-ethyl segment may contribute to the compound's ability to form stable crystalline structures, a property valuable in the design of organic electronic materials. Searches for organic semiconductors and molecular engineering often intersect with discussions about diamide derivatives, highlighting the interdisciplinary appeal of this compound.

To summarize, N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-(1-phenylethyl)ethanediamide represents a versatile chemical entity with broad implications across multiple scientific domains. Its CAS number 2034418-86-3 ensures traceability in research, while its structural features open doors to innovative applications. As the scientific community continues to explore targeted therapies and sustainable materials, compounds like this will remain at the forefront of cutting-edge investigations.